O,O-Diisopropyl chlorothiophosphate
Description
O,O-Diisopropyl chlorothiophosphate is an organophosphorus compound characterized by two isopropyl groups (O,O-diisopropyl) attached to a thiophosphoryl chloride group (ClP(S)O). Thiophosphates, such as this, are widely used in agrochemicals, chemical synthesis, and as intermediates in pharmaceuticals. The sulfur atom in the thiophosphate group enhances lipophilicity and alters reactivity compared to phosphate analogs .
Properties
CAS No. |
2524-06-3 |
|---|---|
Molecular Formula |
C6H14ClO2PS |
Molecular Weight |
216.67 g/mol |
IUPAC Name |
chloro-di(propan-2-yloxy)-sulfanylidene-λ5-phosphane |
InChI |
InChI=1S/C6H14ClO2PS/c1-5(2)8-10(7,11)9-6(3)4/h5-6H,1-4H3 |
InChI Key |
DWKVPAJIUJRQDW-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)OP(=S)(OC(C)C)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Regulatory Considerations
- Environmental Persistence : Thiophosphates with isopropyl groups are likely more persistent in the environment than methyl or ethyl analogs due to steric hindrance against hydrolysis .
- Regulatory Status : Compounds like dimethyl chlorothiophosphate are regulated as hazardous substances, whereas sodium dithiophosphates are subject to agricultural safety standards .
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